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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B12057559

Aldicarb sulfone, a metabolite of the highly toxic carbamate pesticide Aldicarb, is a potent
cholinesterase inhibitor.[1][2] The isotopically labeled version, Aldicarb sulfone-13C2,d3,

should be handled with the same precautions as the unlabeled compound due to its identical
chemical properties and high toxicity.[1][3] Exposure can be fatal if swallowed, inhaled, or
absorbed through the skin.[4][5] Symptoms of overexposure include nausea, vomiting, blurred

vision, muscle tremors, and in severe cases, respiratory failure and convulsions.[5][6]

Immediate Safety Precautions:

Work Area: All handling of Aldicarb sulfone-13C2,d3 should be conducted in a designated
area, such as a certified chemical fume hood, to minimize inhalation exposure.

Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible.

First Aid: In case of exposure, immediately flush eyes or skin with copious amounts of water
for at least 15 minutes, remove contaminated clothing, and seek immediate medical
attention.[4][7] If inhaled, move the individual to fresh air.[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended equipment for handling Aldicarb sulfone-13C2,d3.
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Body Part

Recommended
PPE

Material/Type

Specifications &
Best Practices

Hands

Chemical-resistant

gloves

Nitrile or Neoprene[7]

[8]

Avoid leather gloves.
[7] Ensure gloves are
long enough to cover
the forearm. Wash the
outside of gloves

before removal.[9]

Body

Chemical-resistant

suit or coveralls

Tychem® BR, CSM,

or equivalent[7]

At a minimum, wear a
long-sleeved shirt and
long pants. For direct
handling of the pure
substance, a full-body
suit is recommended.
[9] Do not take
contaminated clothing
home.[7]

Eyes

Safety goggles or a
full-face shield

Impact-resistant[7]

Use in conjunction
with a respirator for

full facial protection.[7]

Respiratory

NIOSH-approved

respirator

Full-facepiece with
appropriate cartridges
for organic vapors and

particulates

For high-exposure
scenarios, a supplied-
air respirator
operating in a
positive-pressure
mode is
recommended.[7] A
written respiratory
protection program,
including fit-testing, is
required by OSHA.[7]

Operational and Disposal Plans
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A clear, step-by-step procedure is essential for the safe handling and disposal of Aldicarb
sulfone-13C2,d3.

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is inspected and properly donned.
The designated work area within the fume hood should be clean and uncluttered.

Weighing and Aliquoting: When weighing the solid compound, use a containment system
such as a glove box or a balance enclosure within the fume hood to prevent dust
dissemination.

Solution Preparation: If preparing solutions, add the solvent to the solid slowly to avoid
splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove PPE
carefully, avoiding contact with the contaminated exterior. Wash hands thoroughly with soap
and water.[7]

Spill Management:

Evacuation: Evacuate all non-essential personnel from the immediate area.[7]

Containment: For small spills, absorb the material with sand or another non-combustible
absorbent material and place it in a sealed container for disposal.[6] Do not dry sweep
powdered material; use a vacuum with a HEPA filter.[7]

Ventilation: Ensure the area is well-ventilated after cleanup is complete.[7]

Disposal Plan:

Aldicarb and its metabolites are considered hazardous waste.[10] All waste materials, including

contaminated PPE, absorbent materials, and empty containers, must be disposed of according

to local, state, and federal regulations.[10][11]

Waste Collection: Collect all waste in clearly labeled, sealed containers.
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o Waste Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. High-temperature incineration is a recommended method for the destruction of

aldicarb-containing waste.[11] Do not dispose of this chemical in standard laboratory trash or

down the drain.

Experimental Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling Aldicarb sulfone-13C2,d3

in a laboratory setting.
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Caption: Workflow for Safe Handling of Aldicarb Sulfone-13C2,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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